Cas no 2195879-69-5 (4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine)

• Product Name: 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine
• CAS No: 2195879-69-5
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 5326578
• Update Time: 2025-06-07

4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dimethyl-2-[(tetrahydro-3-thienyl)oxy]-
• 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine

• Inchi： 1S/C10H14N2OS/c1-7-5-8(2)12-10(11-7)13-9-3-4-14-6-9/h5,9H,3-4,6H2,1-2H3
• InChI Key： GXSNSANMWZNDOZ-UHFFFAOYSA-N
• SMILES： C1(OC2CCSC2)=NC(C)=CC(C)=N1

Additional information on 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine

Professional Introduction to 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine (CAS No. 2195879-69-5)

4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine, a compound with the chemical identifier CAS No. 2195879-69-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine incorporates a pyrimidine core, which is a well-known scaffold in medicinal chemistry, known for its versatility in forming biologically active molecules.

The pyrimidine ring in this compound is linked to a thiolan-3-yloxy moiety, which introduces a new dimension of reactivity and functionality. Thiolan derivatives are particularly interesting because they can participate in various chemical transformations, including nucleophilic substitution and oxidation-reduction reactions. These properties make 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel pyrimidine-based compounds for their potential therapeutic effects. Pyrimidines are fundamental components of nucleic acids and are involved in numerous biological processes. Consequently, compounds containing the pyrimidine moiety have been extensively studied for their pharmacological activity. For instance, derivatives of pyrimidine have shown promise in the treatment of various diseases, including cancer, infectious diseases, and inflammatory conditions.

The specific modification of the pyrimidine ring with a thiolan-3-yloxy group in 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine imparts unique chemical and biological properties. The thiolan group is known for its ability to form stable complexes with metal ions and other organic molecules, which can be exploited in drug design. Additionally, the thiolan ring can undergo various chemical reactions, such as cyclization and oxidation, providing multiple pathways for further functionalization.

One of the most compelling aspects of 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have been exploring its use in the development of kinase inhibitors, which are crucial in treating cancers and other diseases characterized by abnormal cell growth. The pyrimidine core is particularly effective in targeting kinases due to its ability to mimic ATP binding sites.

The synthesis of 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine involves several key steps that highlight its complexity and the sophistication required for its production. The process typically begins with the formation of the pyrimidine ring through condensation reactions involving urea derivatives or barbituric acid analogs. Subsequent modifications introduce the methyl groups at the 4 and 6 positions, followed by the attachment of the thiolan-3-yloxy moiety through nucleophilic substitution reactions.

The introduction of the thiolan group into the pyrimidine framework requires careful control of reaction conditions to ensure high yield and purity. This step often involves protecting group strategies to prevent unwanted side reactions. Once synthesized, 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine can be further functionalized to produce a wide range of derivatives with tailored biological activities.

In recent studies, researchers have been investigating the pharmacological properties of various pyrimidine derivatives, including those containing thiolan moieties. These studies have revealed that such compounds can exhibit potent inhibitory effects on specific enzymes and receptors involved in disease pathways. For example, some derivatives have shown anti-inflammatory properties by modulating cytokine production and immune responses.

The potential applications of 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine extend beyond kinase inhibition. Its unique structural features make it suitable for targeting other biological processes as well. For instance, it has been explored as a component in antiviral agents due to its ability to interfere with viral replication mechanisms. Additionally, its interactions with metal ions suggest possible uses in metallodrug development.

The chemical stability and bioavailability of 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine are critical factors that determine its suitability for pharmaceutical applications. Studies have shown that this compound exhibits good stability under various conditions, making it feasible for formulation into drug products. Furthermore, its solubility profile suggests potential for oral administration or other routes of delivery.

The future direction of research on 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine is likely to focus on optimizing its synthetic pathways and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling may aid in predicting the biological activity of novel derivatives more efficiently. Additionally, collaborations between academia and industry could accelerate the translation of laboratory findings into clinical trials.

In conclusion, 4,6-dimethyl-2-(thiolan-3-yloxy)pyrimidine (CAS No. 2195879-69-5) represents a promising candidate for further development as a pharmaceutical agent. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an important role in addressing unmet medical needs.